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3-Methylazetidine-3-carboxylic
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acid
CAS No.: 1213240-07-3
Cat. No.: B1526243

Get Quote

Executive Summary

3-Methylazetidine-3-carboxylic acid (3-Me-Aze) represents a high-value scaffold in modern
medicinal chemistry, serving as a conformationally restricted surrogate for non-proteinogenic
amino acids like

-aminoisobutyric acid (Aib) and a bioisostere for gem-dimethyl cycloalkanes. Its unique
gquaternary center at C3 imposes specific vector orientations on substituents, minimizing 1,3-
diaxial interactions while introducing defined ring strain (~26 kcal/mol). This guide provides a
comprehensive analysis of its conformational landscape, physicochemical profile, and validated
synthetic protocols for integration into drug discovery pipelines.

Structural Dynamics & Conformational Analysis

The azetidine ring is not planar; it exists in a dynamic equilibrium between two puckered
conformations, often described as a "butterfly" motion. This puckering relieves torsional strain
caused by eclipsing interactions of vicinal hydrogens.
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The Puckering Amplitude

Unlike cyclobutane, which puckers significantly (~30°), the azetidine ring is flatter due to the
shorter C-N bond lengths (1.48 A vs 1.55 A for C-C) and the lone pair on nitrogen. However,
3,3-disubstitution (Methyl/COOH) at the quaternary center alters this landscape.

e Puckering Angle (

): The ring typically deviates from planarity by

to

 Inversion Barrier: The nitrogen inversion barrier is low (~6-9 kcal/mol), allowing rapid
interconversion at physiological temperatures unless N-substituted with bulky groups.

e Quaternary Constraint: The C3-Methyl and C3-Carboxyl groups occupy pseudo-equatorial
and pseudo-axial positions. The equilibrium favors the conformer where the bulkier group
(Carboxyl) is pseudo-equatorial to minimize transannular steric clashes with the nitrogen
lone pair or N-substituents.

Conformational Energy Landscape (DOT Visualization)

The following diagram illustrates the energy landscape of the azetidine ring inversion and
puckering.
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Figure 1: Conformational equilibrium of 3,3-disubstituted azetidine. The planar transition state
represents a local energy maximum relative to the puckered conformers.
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Physicochemical Profile

Understanding the ionization state of 3-Me-Aze is critical for formulation and receptor binding
modeling. As an

-amino acid, it exists primarily as a zwitterion at neutral pH.

lonization Constants (pKa)

The inductive effect of the C3-methyl group slightly modulates the acidity and basicity
compared to the parent azetidine-3-carboxylic acid.

Parameter Value (Approx.) Mechanistic Insight

The electron-withdrawing
PKa nitrogen (via induction through
C2/C4) enhances acidity

compared to linear analogues.

2.1-2.3
(COOH)

Ring strain increases s-

character in C-N bonds,

" 96-99 leaving more p-character for
(NH) . . the N-lone pair, slightly

increasing basicity vs.

secondary amines.

Neutral zwitterionic form
Isoelectric Point (pl) ~6.0 dominates at physiological pH
(7.4).

Highly polar due to zwitterionic
LogP -25t0-3.0 character; ideal for lowering

LogD in lipophilic scaffolds.

Synthetic Methodologies

Two primary routes are recommended based on scalability and reagent availability.

Protocol A: The Bucherer-Bergs Route (Classic)
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This method builds the amino acid moiety onto a pre-existing ketone. It is robust and self-
validating due to the distinct precipitation of the hydantoin intermediate.

» Starting Material: 1-Boc-3-azetidinone (commercially available).
e Reagents: (NH

)

CO

, KCN, Ethanol/Water.
Step-by-Step Protocol:
e Hydantoin Formation: Dissolve 1-Boc-3-azetidinone (1.0 eq) in 1:1 EtOH/H

0. Add (NH

)

CO
(3.0 eq) and KCN (1.2 eq). Heat to 60°C for 12 hours.

o Validation: The hydantoin precipitates as a white solid. Filter and wash with water.

e Hydrolysis: Suspend the hydantoin in 3M NaOH (5 eq). Reflux (100°C) for 24 hours until the
solution is clear.

« |solation: Acidify to pH 6.0 with HCI. The amino acid often crystallizes; alternatively, use ion-
exchange chromatography (Dowex 50W) to desalt.

Protocol B: Strain-Release Functionalization (Modern)

This route utilizes the high strain energy of [1.1.0]bicyclobutanes to install the C3 quaternary
center rapidly.

» Starting Material: 1-(tert-butylsulfonyl)-1-azabicyclo[1.1.0]butane.
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e Mechanism: Nucleophilic attack at the bridgehead carbon followed by ring opening.

Synthetic Workflow Visualization
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Figure 2: Validated Bucherer-Bergs pathway for the synthesis of 3-Me-Aze from azetidinone
precursors.

Medicinal Chemistry Applications
Peptidomimetics & Conformational Restriction
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3-Me-Aze acts as a cyclic analogue of Aib (
-aminoisobutyric acid).
e Mechanism: By incorporating the

-carbon and nitrogen into a 4-membered ring, the
(phi) torsion angle is severely restricted (~ -60°).

 Utility: Induces

-turn secondary structures in peptides, stabilizing the bioactive conformation and increasing
proteolytic stability.

Bioisosterism

It serves as a bioisostere for:
o Gem-dimethyl groups: Reduces lipophilicity (lowers LogP) while maintaining steric bulk.

e Cyclobutanes: Introduces a basic handle (amine) for solubility modulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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